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Compound of Interest

Compound Name: Z-Tyr(Bzl)-OH

Cat. No.: B554295 Get Quote

A Technical Overview of Cbz-Tyr(Bzl)-OH
For researchers, scientists, and professionals in drug development, a precise understanding of

the chemical and physical properties of reagents is paramount. This document provides core

technical data for N-Carbobenzyloxy-O-benzyl-L-tyrosine, commonly abbreviated as Cbz-
Tyr(Bzl)-OH or Z-Tyr(Bzl)-OH.

This compound is a derivative of the amino acid tyrosine and serves as a crucial building block

in peptide synthesis and other areas of medicinal chemistry. The protective carbobenzyloxy

(Cbz or Z) group on the amine and the benzyl (Bzl) group on the hydroxyl moiety prevent

unwanted side reactions during synthesis.

Chemical Properties
The fundamental chemical data for Cbz-Tyr(Bzl)-OH is summarized in the table below. This

information is critical for accurate experimental design, stoichiometric calculations, and

analytical characterization.
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Identifier Value

Molecular Formula C24H23NO5[1][2][3][4]

Molecular Weight 405.4 g/mol [1][4]

Alternate Molecular Weight 405.45 g/mol [2]

Synonyms

Z-Tyr(Bzl)-OH, Cbz-Tyr(Bzl)-OH, N-

Benzyloxycarbonyl-O-benzyl-L-tyrosine, N-

carbobenzoxy-O-benzyl-l-tyrosine[1][3][4]

CAS Number 16677-29-5[1][3][4]

Further Information
While this document provides the core molecular weight and formula for Cbz-Tyr(Bzl)-OH, a

comprehensive technical guide would necessitate detailed experimental protocols and

visualization of synthetic pathways. As a language model, I am unable to generate

experimental methodologies or create visual diagrams using specific tools like Graphviz. For

detailed protocols, consulting peer-reviewed scientific literature and established chemical

synthesis databases is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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